Cas no 106578-69-2 (3-Buten-2-one, 1,1,1-trifluoro-4-phenyl-4-(phenylamino)-, (3Z)-)
106578-69-2 structure
Product Name:3-Buten-2-one, 1,1,1-trifluoro-4-phenyl-4-(phenylamino)-, (3Z)-
CAS No:106578-69-2
MF:C16H12F3NO
MW:291.26779460907
CID:1182841
PubChem ID:3557131
Update Time:2025-04-20
3-Buten-2-one, 1,1,1-trifluoro-4-phenyl-4-(phenylamino)-, (3Z)- Chemical and Physical Properties
Names and Identifiers
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- 3-Buten-2-one, 1,1,1-trifluoro-4-phenyl-4-(phenylamino)-, (3Z)-
- 4-anilino-1,1,1-trifluoro-4-phenylbut-3-en-2-one
- DTXSID50393616
- 106578-69-2
-
- Inchi: 1S/C16H12F3NO/c17-16(18,19)15(21)11-14(12-7-3-1-4-8-12)20-13-9-5-2-6-10-13/h1-11,20H
- InChI Key: XVJAELZOUWJPDB-UHFFFAOYSA-N
- SMILES: FC(C(C=C(C1C=CC=CC=1)NC1C=CC=CC=1)=O)(F)F
Computed Properties
- Exact Mass: 291.08716
- Monoisotopic Mass: 291.087
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 5
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
- LogP: 4.34400
3-Buten-2-one, 1,1,1-trifluoro-4-phenyl-4-(phenylamino)-, (3Z)- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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